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Compound of Interest

Compound Name: Thalidomide-O-PEG4-Acid

Cat. No.: B12287949 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of potent compounds like Thalidomide-O-PEG4-Acid are paramount to ensuring

laboratory safety and environmental protection. This guide provides essential, step-by-step

information for the safe disposal of this substance.

Thalidomide-O-PEG4-Acid is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. Due to the teratogenic nature of the parent compound, thalidomide,

all derivatives should be handled with extreme caution, assuming high potency and

reproductive toxicity[2][3][4]. Disposal must be conducted in strict accordance with local,

regional, and national regulations. Always consult your institution's Environmental Health and

Safety (EHS) department before proceeding with any disposal protocol[3].

Key Safety and Hazard Information
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Property Value

Chemical Name Thalidomide-O-PEG4-Acid

CAS Number 2446382-02-9[1][5][6]

Molecular Formula C24H30N2O11[1][5]

Molecular Weight 522.5 g/mol [1][5]

Known Hazards

Harmful if swallowed[1]. Suspected of damaging

fertility or the unborn child. Very toxic to aquatic

life with long-lasting effects[1]. Potential for

reproductive harm[2][3][4].

Storage
Store at -20°C or in an inert atmosphere at 2-

8°C[5].

Disposal
Dispose of contents/container to an approved

waste disposal plant[1].

Procedural Workflow for Safe Disposal
The proper disposal of Thalidomide-O-PEG4-Acid is a multi-step process that prioritizes

safety and regulatory compliance. The following diagram illustrates the logical workflow for this

procedure.
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Workflow for Safe Disposal of Thalidomide-O-PEG4-Acid

1. Personal Protective
Equipment (PPE) Donning

2. Waste Segregation
(Solid vs. Liquid)

3. Solid Waste
Packaging

4. Liquid Waste
Packaging

5. Container Labeling

6. Temporary Storage

7. Documentation

8. Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Thalidomide-O-PEG4-Acid.
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Experimental Protocol: General Disposal Procedure
This protocol outlines the safe collection, segregation, and packaging of Thalidomide-O-
PEG4-Acid waste.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves (double-gloving with nitrile gloves is recommended)[4].

Designated, sealable, and clearly labeled hazardous waste containers for solid and liquid

waste[3][4]. Labels should include the chemical name, hazard symbols (e.g., toxic,

reproductive hazard), and the date of waste accumulation[3].

Absorbent material for spill cleanup.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling Thalidomide-O-PEG4-Acid waste,

ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-

resistant gloves[4].

Waste Segregation:

Solid Waste: Collect all disposable materials that have come into contact with the

compound, including contaminated gloves, weigh boats, pipette tips, and bench paper, in

the designated solid hazardous waste container[4].

Liquid Waste: Collect all solutions containing Thalidomide-O-PEG4-Acid in a separate,

dedicated liquid hazardous waste container. Do not mix with other chemical waste streams

unless explicitly permitted by your institution's EHS department[3][4].

Contaminated Labware: Disposable labware should be placed in the solid waste container.

Non-disposable glassware should be decontaminated using a validated procedure or

disposed of as hazardous waste. Consult your EHS department for appropriate

decontamination methods[3].

Container Management:
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Use a dedicated, sealable, and clearly labeled hazardous waste container[4].

The container should be made of a material compatible with the waste.

Label the container with "Hazardous Waste: Thalidomide-O-PEG4-Acid" and include

hazard symbols as required by your institution[4].

Keep the hazardous waste container securely sealed when not in use[3].

Temporary Storage:

Store the sealed container in a designated, secure, and well-ventilated hazardous waste

accumulation area, away from general laboratory traffic and incompatible materials[3].

The storage area should be clearly marked as a hazardous waste accumulation site[3].

Documentation: Maintain accurate records of the amount of Thalidomide-O-PEG4-Acid
waste generated and the date of disposal. This documentation is crucial for regulatory

compliance[3].

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed hazardous waste disposal

contractor.

Dispose of the contents and container at an approved waste disposal plant[1]. Do not

dispose of this chemical down the drain or in the general trash.

Disclaimer: This information is intended as a general guide. The responsibility for safe handling

and disposal of Thalidomide-O-PEG4-Acid lies with the user. Always prioritize the guidance of

your institution's safety office and adhere to all legal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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